Cas no 1098339-70-8 (1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one)

• Product Name: 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one
• CAS No: 1098339-70-8
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 6416248
• PubChem ID: 70651682
• Update Time: 2025-10-29

1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one
• Ethanone, 1-(2-bromo-4-hydroxy-5-methoxyphenyl)-
• 1098339-70-8
• EN300-1924161
• SCHEMBL12072023

• Inchi： 1S/C9H9BrO3/c1-5(11)6-3-9(13-2)8(12)4-7(6)10/h3-4,12H,1-2H3
• InChI Key： CNWGXGYCTUWGJF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(OC)=C(O)C=C1Br)C

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 361.6±42.0 °C(Predicted)
• pka: 7.23±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one

Introduction to 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one (CAS No. 1098339-70-8)

1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1098339-70-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic ketone, featuring a bromine substituent and two hydroxyl groups in its phenyl ring, has garnered attention due to its structural versatility and potential biological activities. The presence of 2-bromo-4-hydroxy-5-methoxyphenyl moiety makes it a valuable scaffold for designing novel molecules with therapeutic implications.

The compound's structure is characterized by an ethanone group attached to the 2-bromo-4-hydroxy-5-methoxyphenyl ring. This arrangement allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery. The bromine atom, in particular, enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, which are often essential in developing new pharmaceuticals.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one, making it more accessible for research purposes. For instance, the use of palladium-catalyzed reactions has streamlined the synthesis of this compound, reducing reaction times and improving yields. Such improvements are crucial for researchers aiming to explore its pharmacological properties without significant synthetic hurdles.

The 2-bromo-4-hydroxy-5-methoxyphenyl moiety is particularly interesting from a medicinal chemistry perspective. This structural motif is found in several bioactive natural products and drug candidates, suggesting that derivatives of this compound may exhibit similar biological effects. For example, compounds containing analogous phenolic structures have been reported to possess anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl groups and bromine atom provide multiple sites for interaction with enzymes and receptors, potentially leading to multifunctional therapeutic agents.

In the context of current research, 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one has been investigated for its potential role in modulating key biological pathways. Studies have suggested that this compound may interfere with signaling pathways involved in cancer progression. Specifically, it has been hypothesized that the bromine atom could participate in halogen bonding interactions with protein targets, thereby altering their function. Additionally, the hydroxyl groups could engage in hydrogen bonding networks, influencing the binding affinity of the molecule to its intended target.

The 5-methoxy group in the phenyl ring adds another layer of complexity to the compound's behavior. Methoxy groups are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating this group, 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one may exhibit improved pharmacokinetic properties compared to related compounds lacking such an substituent. This feature makes it an attractive candidate for further development into a lead compound for new therapies.

Moreover, the compound's ability to undergo further functionalization has opened up avenues for creating libraries of derivatives with tailored properties. Researchers can modify various positions on the phenyl ring or introduce additional functional groups at the ketone position to explore new biological activities. Such combinatorial chemistry approaches are increasingly employed in modern drug discovery programs to identify molecules with desired therapeutic profiles.

Recent publications have highlighted the utility of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one as a building block in medicinal chemistry. For instance, one study demonstrated its use in generating novel kinase inhibitors by leveraging its reactive sites for further derivatization. The ease with which this compound can be modified underscores its importance as a versatile intermediate in synthetic organic chemistry and drug development.

The synthesis of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common starting materials include commercially available aromatic precursors that undergo bromination, methylation, and condensation reactions to yield the desired product. Advances in catalytic systems have also enabled greener synthetic routes, reducing waste and improving sustainability.

In conclusion, 1-(2-bromo-4-hydroxy-5-methoxyphenyl)ethan-1-one (CAS No. 1098339-70-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel bioactive molecules. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug discovery efforts aimed at addressing various diseases.